3-(6-Chloropyridazin-3-oxy)benzoic acid

• IUPAC Name: 3-(6-chloropyridazin-3-yl)oxybenzoic acid
• InChI: InChI=1S/C11H7ClN2O3/c12-9-4-5-10(14-13-9)17-8-3-1-2-7(6-8)11(15)16/h1-6H,(H,15,16)
• InChI Key: IHEFRJFIDRTBEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=NN=C(C=C2)Cl)C(=O)O
• Molecular Formula: C11H7ClN2O3
• Molecular Weight: 250.64 g/mol
• CAS No.: 78747-71-4

Description

3-(6-Chloropyridazin-3-oxy)benzoic acid is a useful research compound. Its molecular formula is C11H7ClN2O3 and its molecular weight is 250.64 g/mol. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Mashuga et al. (2017) investigated the inhibitory effect of several pyridazine derivatives, including 3-(6-Chloropyridazin-3-oxy)benzoic acid, on the corrosion of mild steel in 1 M HCl. They found that these compounds act as mixed-type inhibitors and prevent steel dissolution through a charge transfer process. The pyridazine ring was actively involved in these interactions, as shown by spectroscopic studies and quantum chemical calculations (Mashuga, Olasunkanmi, & Ebenso, 2017).

Synthesis and Biological Activity

Abubshait (2007) explored the synthesis and reactions of novel indolylpyridazinone derivatives, which are structurally related to this compound. These derivatives showed potential antibacterial activity, suggesting the chemical's role in developing new antimicrobial agents (Abubshait, 2007).

Structural Studies

Yanai et al. (1972) conducted structural studies on pyridazine derivatives, including those similar to this compound. These studies are crucial for understanding the chemical's properties and potential applications in various fields (Yanai, Kinoshita, Takeda, Nishimura, & Kuraishi, 1972).

Synthesis and Structure Analysis

Sallam et al. (2021) focused on synthesizing and analyzing the structure of pyridazine analogs, including this compound. Their work contributes to the understanding of the compound's pharmaceutical importance (Sallam, Mohammed, Al-Ostoot, Sridhar, & Khanum, 2021).

Antibacterial Activity of Derivatives

Satpute et al. (2018) investigated the antibacterial activity of derivatives of 3-hydroxy benzoic acid, a compound related to this compound. Their findings highlight the potential of such derivatives in antimicrobial applications (Satpute, Gangan, & Shastri, 2018).

Synthesis routes and methods

Procedure details

A mixture of 3-(6-chloro-pyridazin-3-yloxy)-benzoic acid methyl ester (950 g, 3.6 mmol) and NaOH (700 mg, 16 mmol) in methanol:THF:water (1:1:1, 6 mL) was stirred at room temperature for 8 h, solvents were evaporated. Crude mass was taken in water (40 mL), acidified to pH 4.0 and extracted with ethyl acetate. Evaporation of ethyl acetate furnished 3-(6-chloro-pyridazin-3-yloxy)-benzoic acid (580 mg).